4-(benzyloxy)-3-methoxy-N-methylbenzamide

• IUPAC Name: 3-methoxy-N-methyl-4-phenylmethoxybenzamide
• InChI: InChI=1S/C16H17NO3/c1-17-16(18)13-8-9-14(15(10-13)19-2)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: BTIQQDLIITUPAR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)OC
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

4-(benzyloxy)-3-methoxy-N-methylbenzamide, also known as BmMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BmMB is a derivative of benzamide, a class of compounds that has been extensively studied for their pharmacological properties.

Mechanism of Action

4-(benzyloxy)-3-methoxy-N-methylbenzamide exerts its pharmacological effects by binding to the dopamine transporter and inhibiting its function. The dopamine transporter is responsible for the reuptake of dopamine from the synaptic cleft into presynaptic neurons, which regulates the levels of dopamine in the brain. By inhibiting the dopamine transporter, 4-(benzyloxy)-3-methoxy-N-methylbenzamide increases the levels of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission.
Biochemical and Physiological Effects
4-(benzyloxy)-3-methoxy-N-methylbenzamide has been shown to have various biochemical and physiological effects, including increased dopamine release, enhanced locomotor activity, and decreased food intake. In addition, 4-(benzyloxy)-3-methoxy-N-methylbenzamide has been shown to induce apoptosis in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(benzyloxy)-3-methoxy-N-methylbenzamide in lab experiments is its selectivity for the dopamine transporter, which allows for the specific modulation of dopaminergic neurotransmission. However, one of the limitations of using 4-(benzyloxy)-3-methoxy-N-methylbenzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(benzyloxy)-3-methoxy-N-methylbenzamide. One possible direction is the development of new derivatives of 4-(benzyloxy)-3-methoxy-N-methylbenzamide with improved pharmacological properties, such as increased selectivity and decreased toxicity. Another direction is the investigation of the potential therapeutic applications of 4-(benzyloxy)-3-methoxy-N-methylbenzamide in various diseases, such as Parkinson's disease and cancer. Finally, the elucidation of the molecular mechanisms underlying the pharmacological effects of 4-(benzyloxy)-3-methoxy-N-methylbenzamide may provide insights into the development of new drugs targeting the dopamine transporter.

Synthesis Methods

4-(benzyloxy)-3-methoxy-N-methylbenzamide can be synthesized through a multistep process involving the reaction of 3-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-methyl-N-(phenylmethyl)amine. The final step involves the reaction of the resulting amide with benzyl bromide to produce 4-(benzyloxy)-3-methoxy-N-methylbenzamide.

Scientific Research Applications

4-(benzyloxy)-3-methoxy-N-methylbenzamide has been studied for its potential use as a tool compound in various research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, 4-(benzyloxy)-3-methoxy-N-methylbenzamide has been used as a selective inhibitor of the dopamine transporter, a protein that plays a crucial role in the regulation of dopamine levels in the brain. In cancer research, 4-(benzyloxy)-3-methoxy-N-methylbenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In drug discovery, 4-(benzyloxy)-3-methoxy-N-methylbenzamide has been used as a lead compound for the development of new drugs targeting the dopamine transporter.